5-bromo-4-chloro-7-[2-(4-morpholinyl)ethyl]-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C12H14BrClN4O
• Molecular Weight: 345.62 g/mol
• IUPAC Name: 4-[2-(5-bromo-4-chloropyrrolo[2,3-d]pyrimidin-7-yl)ethyl]morpholine
• InChI: InChI=1S/C12H14BrClN4O/c13-9-7-18(2-1-17-3-5-19-6-4-17)12-10(9)11(14)15-8-16-12/h7-8H,1-6H2
• InChI Key: ISGIRHVNVLAEFV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C=C(C3=C2N=CN=C3Cl)Br

Description

5-bromo-4-chloro-7-[2-(4-morpholinyl)ethyl]-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C12H14BrClN4O and its molecular weight is 345.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-bromo-4-chloro-1H-pyrrolo[2,3-d]pyrimidine (200 mg, 0.860 mmol), 2-(4-morpholinyl)ethanol (0.316 mL, 2.58 mmol) and triphenylphosphine (451 mg, 1.721 mmol) was added Tetrahydrofuran (THF) (5 mL). To the reaction was then added by dropwise DEAD (0.272 mL, 1.721 mmol). The solution was then let stir overnight at room temperature. The reaction was then concentrated and diluted with water (10 ml) then extracted by EtOAc (3×10 ml). The organics were combined, washed with brine, dried over MgSO4, filtered and concentrated. The yellow crude residue was then loaded onto a 25 g Biotage SNAP column and purified with 0 to 8% MeOH in DCM gradient over 30 minutes to afford 5-bromo-4-chloro-7-[2-(4-morpholinyl)ethyl]-7H-pyrrolo[2,3-d]pyrimidine (245 mg, 82% yield) as a light yellow solid. LC-MS (ES) m/z=347.2 [M+H]+1H NMR (400 MHz, DMSO-d6) δ 8.67 (s, 1H), 8.05 (s, 1H), 4.39 (t, J=6.19 Hz, 2H), 3.48 (t, J=4.29 Hz, 4H), 2.71 (t, J=6.32 Hz, 2H), 2.42 (br. s., 4H).